Cas no 1417200-50-0 ((5-Ethyl-2-formylphenyl)boronic acid pinacol ester)

• Product Name: (5-Ethyl-2-formylphenyl)boronic acid pinacol ester
• CAS No: 1417200-50-0
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 4936897
• Update Time: 2025-08-04

(5-Ethyl-2-formylphenyl)boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• J3.636.842J
• (5-Ethyl-2-formylphenyl)boronic acid pinacol ester
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-4-ethylbenzaldehyde
• 4-ethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• Inchi： 1S/C15H21BO3/c1-6-11-7-8-12(10-17)13(9-11)16-18-14(2,3)15(4,5)19-16/h7-10H,6H2,1-5H3
• InChI Key： HQJYHXHQWHJWDP-UHFFFAOYSA-N
• SMILES： O1B(C2C(C=O)=CC=C(CC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (5-Ethyl-2-formylphenyl)boronic acid pinacol ester

Introduction to (5-Ethyl-2-formylphenyl)boronic Acid Pinacol Ester (CAS No. 1417200-50-0)

(5-Ethyl-2-formylphenyl)boronic acid pinacol ester, with the CAS number 1417200-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound's unique structural features, including a formyl group and an ethyl substituent on the phenyl ring, make it a versatile intermediate in the synthesis of complex molecules.

The formyl group on the aromatic ring enhances the reactivity of the boronic acid moiety, facilitating efficient coupling with various aryl halides and triflates. This property is particularly advantageous in drug discovery and development, where rapid and predictable formation of biaryl structures is often required. The pinacol ester group provides stability to the boronic acid under various reaction conditions, ensuring high yields and purity in the final product.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for their applications in medicinal chemistry. The (5-Ethyl-2-formylphenyl)boronic acid pinacol ester has been extensively studied for its potential in generating novel therapeutic agents. Its ability to participate in cross-coupling reactions allows for the construction of diverse pharmacophores, which are essential for designing drugs with improved efficacy and reduced side effects.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged its reactivity to develop inhibitors of kinases and other enzymes involved in cancer progression. The precision offered by Suzuki-Miyaura cross-coupling reactions enables the creation of molecules with high selectivity, a critical factor in drug design.

The compound's role in materials science is equally noteworthy. Boronic acids and their derivatives are widely used in the development of smart materials, including self-healing polymers and stimuli-responsive materials. The (5-Ethyl-2-formylphenyl)boronic acid pinacol ester, with its unique reactivity, contributes to these advancements by serving as a key intermediate in polymer functionalization.

Recent studies have also explored the use of this boronic acid derivative in catalysis. The formyl group can participate in various catalytic cycles, enhancing the efficiency of organic transformations. This has opened up new avenues for green chemistry approaches, where traditional synthetic methods are replaced with more sustainable alternatives.

The pharmaceutical industry has been particularly keen on exploring new applications for (5-Ethyl-2-formylphenyl)boronic acid pinacol ester due to its potential in generating novel drug candidates. Its versatility in cross-coupling reactions makes it an indispensable tool for medicinal chemists seeking to synthesize complex molecules quickly and efficiently. Additionally, its stability under various reaction conditions ensures that researchers can achieve high yields without compromising on purity.

In conclusion, (5-Ethyl-2-formylphenyl)boronic acid pinacol ester (CAS No. 1417200-50-0) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry, enabling the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is only set to grow.